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Compound of Interest

Compound Name: RU 24926

Cat. No.: B1680164 Get Quote

For Research Use Only. Not for use in humans.

Introduction
RU 24926 is a synthetic compound that acts as a selective agonist for the dopamine D2

receptor and an antagonist for the kappa-opioid receptor. This dual activity makes it a valuable

tool for researchers investigating the roles of these receptor systems in various physiological

and pathological processes, including neurological and psychiatric disorders. These application

notes provide detailed protocols for the preparation of RU 24926 for in vivo injection, along with

relevant quantitative data and a summary of its signaling pathways.

Data Presentation
Quantitative data for RU 24926 is summarized in the tables below for easy reference and

comparison.

Table 1: Physicochemical Properties and Solubility
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Property Value Source

CAS Number 65934-61-4 N/A

Molecular Formula C₁₉H₂₄N₂O N/A

Molecular Weight 296.41 g/mol N/A

Solubility in DMSO Soluble
[General knowledge from

chemical supplier information]

Solubility in Saline Sparingly soluble
[General knowledge for similar

compounds]

Solubility in PBS Sparingly soluble
[General knowledge for similar

compounds]

Table 2: Receptor Binding Affinity

Receptor
Target

Action
Binding
Affinity (Ki)

Species Source

Dopamine D2

Receptor
Agonist

Data not

available
N/A N/A

Kappa-Opioid

Receptor
Antagonist

Data not

available
N/A N/A

Table 3: Recommended Dosing for In Vivo Studies (Mice)

Route of
Administrat
ion

Effective
Dose Range

Vehicle Species Application Source

Subcutaneou

s (s.c.)

Starting at

0.125 mg/kg

Saline or

PBS with a

co-solvent

(e.g., DMSO)

Mouse Analgesia [1]
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Experimental Protocols
Protocol 1: Preparation of RU 24926 for Subcutaneous
Injection in Mice
This protocol describes the preparation of a stock solution and a final injectable solution of RU
24926 for subcutaneous administration in mice.

Materials:

RU 24926 powder

Dimethyl sulfoxide (DMSO), sterile

Sterile physiological saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS), pH 7.4

Sterile microcentrifuge tubes

Sterile syringes and needles (25-27 gauge)

Vortex mixer

Sonicator (optional)

Procedure:

1. Preparation of a 10 mg/mL Stock Solution in DMSO: a. Weigh the desired amount of RU
24926 powder in a sterile microcentrifuge tube. b. Add the appropriate volume of sterile DMSO

to achieve a final concentration of 10 mg/mL. c. Vortex the tube until the powder is completely

dissolved. Gentle warming or sonication may be used to aid dissolution. d. Visually inspect the

solution to ensure there are no visible particles. e. This stock solution can be stored at -20°C

for short-term storage. For long-term storage, consult the manufacturer's recommendations.

2. Preparation of the Final Injectable Solution (Example for a 1 mg/kg dose in a 25g mouse): a.

Calculate the required dose per animal:

Dose (mg) = Body weight (kg) x Desired dose (mg/kg)
Example: 0.025 kg x 1 mg/kg = 0.025 mg of RU 24926
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Note: The solubility of RU 24926 in aqueous solutions is limited. Therefore, a co-solvent like

DMSO is necessary to prepare injectable formulations. The final concentration of DMSO should

be kept to a minimum (ideally below 5-10%) to avoid potential vehicle-induced effects. Always

prepare fresh dilutions for each experiment.

Mandatory Visualizations
Signaling Pathways

Dopamine D2 Receptor (Agonist Action)

Kappa-Opioid Receptor (Antagonist Action)

RU 24926 Dopamine D2
Receptor

Binds and
Activates Gi/o ProteinActivates

Adenylyl Cyclase

Inhibits

K+ Channel
(GIRK)

Activates

Ca2+ Channel
Inhibits

cAMP
Decreases
Production Protein Kinase A

Inhibits
Activation

Downstream
Cellular Effects

Dynorphin
(Endogenous Agonist)

Kappa-Opioid
Receptor

Binds and
Activates

RU 24926
Binds and

Blocks

Gi/o Protein

Activation
Blocked Adenylyl Cyclase

Inhibition
Blocked cAMP

Production
Not Decreased

Downstream
Cellular Effects

(Blocked)

Click to download full resolution via product page

Caption: Signaling pathways of RU 24926 at D2 and kappa-opioid receptors.
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Experimental Workflow

Solution Preparation

Animal Administration

1. Weigh RU 24926
Powder
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(Stock Solution)
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(Final Solution)

4. Restrain Animal
(Mouse)

5. Administer Subcutaneously

6. Monitor Animal
Post-Injection

Click to download full resolution via product page

Caption: Experimental workflow for preparing and administering RU 24926.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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